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Compound of Interest

Compound Name: Silver-105

Cat. No.: B1217868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the radioisotope

Silver-105 (¹⁰⁵Ag) in materials science research, with a particular focus on its application in

nanotechnology and drug development. Detailed protocols for the production, radiolabeling,

and analysis of ¹⁰⁵Ag-containing materials are provided to guide researchers in their

experimental design.

Introduction to Silver-105
Silver-105 is a radioisotope of silver with a half-life of 41.29 days, decaying via electron

capture to Palladium-105 (¹⁰⁵Pd).[1][2][3] This decay process is accompanied by the emission

of easily detectable gamma radiation, making ¹⁰⁵Ag an excellent radiotracer for long-term

experiments lasting several weeks or months.[4] Its favorable decay characteristics and the

chemical properties of silver make it a valuable tool in various research applications,

particularly in the burgeoning field of nanomedicine.
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Property Value

Half-life 41.29 days[1][2][3]

Decay Mode Electron Capture (ε)[1][3]

Decay Product ¹⁰⁵Pd[4]

Emissions Gamma Radiation[4]

Applications of Silver-105 in Materials Science
The primary application of ¹⁰⁵Ag in materials science is as a radiotracer to monitor the fate and

behavior of silver-containing materials. This is particularly relevant in the study of silver

nanoparticles (AgNPs), which are widely used for their antimicrobial properties in various

consumer products and medical devices.[5][6][7]

Tracking and Biodistribution of Silver Nanoparticles
Radiolabeling AgNPs with ¹⁰⁵Ag allows for sensitive and quantitative tracking of their

distribution in biological systems (in vivo and in vitro) and in environmental matrices. This is

crucial for assessing their efficacy, biodistribution, and potential toxicity.[8] The "Trojan-horse"

mechanism, where AgNPs are internalized by cells and then release toxic silver ions, can be

effectively studied using ¹⁰⁵Ag-labeled nanoparticles.[1][9]

Materials Degradation, Wear, and Corrosion Studies
While specific protocols are not widespread, the principle of using radiotracers for wear and

corrosion studies is well-established. By incorporating ¹⁰⁵Ag into a silver-containing material or

coating, researchers can monitor material loss due to mechanical wear or chemical corrosion

with high sensitivity.[10][11][12] The amount of radioactivity detected in a lubricant or a

corrosive medium would be directly proportional to the amount of material lost.

Experimental Protocols
Production of Silver-105
A common method for producing ¹⁰⁵Ag is through the proton bombardment of enriched ¹⁰⁷Ag.

[4]
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Protocol: Production of ¹⁰⁵Ag via Proton Activation

Target Preparation: Prepare a target of silver metal powder enriched in ¹⁰⁷Ag.

Proton Irradiation: Irradiate the target with a proton beam (e.g., 30.7 MeV). The primary

nuclear reaction is ¹⁰⁷Ag(p,3n)¹⁰⁵Cd, which then decays to ¹⁰⁵gAg.[4]

Cooling Period: Allow the irradiated target to "cool" for a period to permit the decay of short-

lived radionuclides.

Dissolution: Dissolve the activated silver powder in concentrated nitric acid to form silver

nitrate (AgNO₃). This ¹⁰⁵AgNO₃ solution is the precursor for subsequent radiolabeling.[4]

Synthesis of ¹⁰⁵Ag-Labeled Silver Nanoparticles
This protocol describes the synthesis of ¹⁰⁵Ag-labeled silver nanoparticles using sodium

borohydride as a reducing agent.[4]

Protocol: Synthesis of ¹⁰⁵Ag-AgNPs

Precursor Solution: Prepare an aqueous solution of the ¹⁰⁵AgNO₃ produced in the previous

protocol.

Stabilizer Addition: Add a stabilizing agent, such as trisodium citrate, to the ¹⁰⁵AgNO₃

solution with stirring.[3]

Reduction: Slowly add a chilled solution of sodium borohydride (NaBH₄) to the silver nitrate

solution under vigorous stirring.[13][14] The solution will change color, typically to a yellow or

brown hue, indicating the formation of AgNPs.

Purification: Purify the resulting ¹⁰⁵Ag-AgNP suspension by centrifugation and resuspension

in deionized water to remove unreacted reagents.[13]

Characterization: Characterize the synthesized nanoparticles for size, shape, and stability

using techniques such as Dynamic Light Scattering (DLS), Transmission Electron

Microscopy (TEM), and UV-Vis Spectroscopy.[4]

Experimental Workflow for ¹⁰⁵Ag-AgNP Synthesis and Application
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Caption: Workflow for the production of ¹⁰⁵Ag and its use in the synthesis of radiolabeled silver

nanoparticles for research applications.

Radiolabeling of Biomolecules with ¹⁰⁵Ag
While direct labeling of biomolecules with silver ions is less common than with other

radionuclides, conjugation of pre-formed ¹⁰⁵Ag-AgNPs to biomolecules like antibodies or

peptides is a viable strategy. This typically involves surface modification of the nanoparticles to

introduce functional groups that can react with the biomolecule.

Protocol: Bioconjugation of ¹⁰⁵Ag-AgNPs (General Approach)

Nanoparticle Surface Functionalization: Modify the surface of the purified ¹⁰⁵Ag-AgNPs with

a bifunctional linker. For example, use a linker with a thiol group to bind to the silver surface

and a carboxyl or amine group for conjugation to the biomolecule.

Biomolecule Preparation: Prepare the biomolecule (e.g., antibody, peptide) in a suitable

buffer.

Conjugation Reaction: Mix the functionalized ¹⁰⁵Ag-AgNPs with the biomolecule. Use a

coupling agent (e.g., EDC/NHS for carboxyl-amine coupling) to facilitate the reaction.

Purification: Separate the ¹⁰⁵Ag-AgNP-biomolecule conjugate from unreacted components

using techniques like size exclusion chromatography or dialysis.

Characterization: Confirm the successful conjugation and assess the stability and biological

activity of the final product.

Detection and Quantification of Silver-105
The gamma emissions from ¹⁰⁵Ag allow for its detection and quantification using standard

radiometric techniques.

Protocol: Quantification of ¹⁰⁵Ag in Samples

Sample Preparation:
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Liquid Samples (e.g., cell culture media, environmental water): Samples may be

measured directly or after preconcentration steps.

Solid Samples (e.g., tissues, materials): Samples typically require digestion, for example,

with strong acids (e.g., nitric acid), to bring the ¹⁰⁵Ag into solution.[15]

Instrumentation: Use a gamma counter or a gamma spectrometer to detect the characteristic

gamma rays emitted by ¹⁰⁵Ag.

Calibration: Prepare a set of calibration standards with known concentrations of ¹⁰⁵Ag in a

matrix that matches the samples as closely as possible.

Measurement: Measure the gamma activity of the samples and the calibration standards.

Data Analysis: Construct a calibration curve by plotting the measured activity versus the

known concentration of the standards. Use this curve to determine the concentration of ¹⁰⁵Ag

in the unknown samples.

For studies involving the quantification of total silver (both radioactive and non-radioactive),

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is a highly sensitive technique.[15]

In this case, ¹⁰⁵Ag can serve as a spike-in tracer for determining recovery and improving the

accuracy of the total silver measurement.

Analytical
Technique

Analyte Sample Type Detection Limit

Gamma Spectrometry ¹⁰⁵Ag
Liquid, Digested

Solids

Dependent on

detector efficiency and

counting time

ICP-MS
Total Silver (¹⁰⁷Ag,

¹⁰⁹Ag)

Liquid, Digested

Solids

ng/L to µg/L range[15]

[16]

UV-Vis Spectroscopy
AgNPs (Plasmon

Resonance)
Liquid Suspensions

Dependent on particle

size and

concentration[17]
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Cellular Interaction of Silver Nanoparticles
Understanding the interaction of silver nanoparticles with cells is critical for drug development

and toxicology. The use of ¹⁰⁵Ag-labeled nanoparticles allows for precise quantification of

cellular uptake and intracellular localization.

Silver nanoparticles are primarily internalized by mammalian cells through various endocytosis

pathways.[1][18] The specific pathway depends on factors like nanoparticle size, shape, and

surface coating.[1][19] Once inside the cell, AgNPs are often trafficked to lysosomes, where the

acidic environment can promote the dissolution of the nanoparticles and the release of silver

ions (Ag⁺).[1] These ions are highly reactive and can interact with cellular components,

particularly proteins containing thiol groups, leading to oxidative stress and cellular damage.[9]

This is often referred to as the "Trojan-horse" mechanism.[1][9]

Signaling Pathway of Silver Nanoparticle Cellular Uptake and Action
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Caption: Cellular uptake and mechanism of action of silver nanoparticles.
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Safety Considerations
When working with ¹⁰⁵Ag, it is imperative to follow all institutional and regulatory guidelines for

handling radioactive materials. This includes the use of appropriate personal protective

equipment (PPE), working in designated radioactive material handling areas, and proper waste

disposal. The potential chemical toxicity of silver and silver nanoparticles should also be

considered, and appropriate safety precautions taken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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